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Compound Name:
4-carboxylic acid

CAS No.: 263270-40-2

Cat. No.: B3120390

Get Quote

\ J

Here is the comprehensive safety, handling, and disposal protocol for 2-Chloro-6-
morpholinopyrimidine-4-carboxylic acid, designed for laboratory professionals and drug
development scientists.

Executive Summary

2-Chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS: 263270-40-2) is a highly
specialized pharmaceutical intermediate primarily utilized in the synthesis of kinase inhibitors
targeting inflammatory diseases and oncology pathways (such as TNF-alpha modulation)[1][2].
Because its molecular structure contains both a stable pyrimidine ring, a morpholine moiety,
and a covalently bound chlorine atom, its disposal requires strict adherence to halogenated
organic waste protocols. Improper disposal can lead to the generation of toxic byproducts,
including nitrogen oxides (NOx), hydrogen chloride (HCI) gas, and potentially dioxins.

Part 1: Chemical Profile & Disposal Causality

To design a self-validating disposal protocol, we must first analyze the physicochemical
properties that dictate the chemical's behavior in waste streams.
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Causality of Hazards:

o Halogenation (Chlorine): The presence of the 2-chloro substitution mandates that this
compound cannot be disposed of in standard organic waste. Combustion of halogenated
organics at standard temperatures can synthesize highly toxic polychlorinated dibenzo-p-
dioxins (PCDDs). It must be routed to high-temperature incinerators equipped with alkaline
scrubbers to neutralize HCI gas.

o Nitrogenous Heterocycles: The pyrimidine and morpholine rings contain significant nitrogen
content. Thermal destruction will yield NOx gases, requiring catalytic reduction systems at
the disposal facility.

Quantitative Disposal Parameters

The following table summarizes the key data points required for accurate waste manifesting
and environmental health and safety (EHS) compliance[1][3].

Property Value EHS & Disposal Impact
) Mandatory for RCRA/EPA
CAS Registry Number 263270-40-2 .
waste profiling.
High N and CI content dictates
Molecular Formula C9H10CIN3O03 "Halogenated/Nitrogenous"
waste classification.
Used for mass-balance
Molecular Weight 243.65 g/mol calculations in bulk waste

manifesting.

Indicates low volatility at room
Boiling Point (Predicted) 543.4 £ 50.0 °C temp; requires >1000°C for
complete thermal destruction.

Heavier than water; phase
) ) separation in liquid waste
Density (Predicted) 1.488 + 0.06 g/cm3 ) )
streams will result in bottom-

layer accumulation.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://stage0.myskinrecipes.com/shop/th/pyrimidine-derivatives/163652-2-chloro-6-morpholinopyrimidine-4-carboxylic-acid.html?SubmitCurrency=1&id_currency=2
http://m.acmec-e.net/products/show33179029.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3120390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Part 2: Standard Operating Procedure (SOP) for
Waste Segregation & Disposal

This methodology outlines the professional laboratory workflow for safely managing and
disposing of this compound and its contaminated byproducts (e.g., reaction solvents,
contaminated PPE, and silica gel from chromatography).

Step 1: Source Segregation (The Critical Point of
Failure)

o Action: Immediately segregate any waste containing 2-Chloro-6-morpholinopyrimidine-4-
carboxylic acid into dedicated, clearly labeled "Halogenated Organic Waste" containers.

o Causality: Mixing halogenated waste with non-halogenated waste (like pure ethanol or
acetone) drastically increases disposal costs for the entire carboy and poses a severe
regulatory violation. Halogenated streams require specialized, energy-intensive destruction
pathways.

» Validation: Before adding to a bulk waste carboy, verify the pH is neutral (pH 6-8) to prevent
unintended reactions with incompatible solvents (e.g., strong amines or azides) already
present in the waste stream.

Step 2: Primary Packaging and Containment

o Action: Store solid waste (powders, contaminated filter paper) in sealed, high-density
polyethylene (HDPE) wide-mouth containers. Store liquid waste (mother liquors) in HDPE
carboys.

o Causality: HDPE provides superior chemical resistance to both the carboxylic acid moiety
and the residual organic solvents typically used in its processing (e.g., DMF, DMSO, or
DCM). Do not use standard metal drums for primary containment, as residual chlorides can
cause pitting and structural failure over time.

Step 3: Manifesting and EHS Profiling

o Action: Label the container with the full chemical name, CAS number (263270-40-2), and the
specific hazard pictograms (GHSOQ7 - Irritant/Harmful).
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o Documentation: Generate a waste profile for your licensed waste disposal contractor
explicitly stating: "Contains chlorinated pyrimidine derivatives. Requires high-temperature
incineration with HCI and NOx scrubbing.”

Step 4: Final Destruction (Licensed Contractor)

o Action: Transfer custody to an EPA-licensed (or equivalent regional authority) hazardous
waste handler.

e Mechanism: The contractor will subject the waste to rotary kiln incineration at temperatures
exceeding 1,000°C (1,832°F). This extreme heat breaks the stable pyrimidine ring and
carbon-chlorine bonds. The exhaust gases are then passed through wet scrubbers (using
sodium hydroxide) to capture the liberated chlorine as harmless sodium chloride (NaCl).

Part 3: Waste Workflow Visualization

The following diagram illustrates the logical flow of the compound from generation to final
destruction, ensuring all regulatory and chemical safety check-points are met.
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Waste Generation:

2-Chloro-6-morpholinopyrimidine-4-carboxylic acid

Hazard Assessment:
Identify Halogen (CI) & Nitrogen Content

Segregation:

Route to Halogenated Organic Waste Stream

Packaging:
HDPE Containers & Secondary Containment

Logistics:
EHS Labeling & RCRA Manifesting

Final Destruction:
High-Temp Incineration (>1000°C)
with HC| & NOx Scrubbers

Click to download full resolution via product page

Workflow for the segregation and high-temperature incineration of halogenated pyrimidine
waste.

References

¢ MySkinRecipes. (n.d.). 2-chloro-6-morpholinopyrimidine-4-carboxylic acid Product
Specification & Safety Data. Retrieved March 5, 2026, from[Link][1]

¢ Acmec Biochemical. (n.d.). 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS
263270-40-2) Data. Retrieved March 5, 2026, from[Link][3]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3120390/docs?utm_src=pdf-body-img#2-chloro-6-morpholinopyrimidine-4-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b3120390/docs?utm_src=pdf-body#2-chloro-6-morpholinopyrimidine-4-carboxylic-acid-proper-disposal-procedures
https://myskinrecipes.com/
https://stage0.myskinrecipes.com/shop/th/pyrimidine-derivatives/163652-2-chloro-6-morpholinopyrimidine-4-carboxylic-acid.html?SubmitCurrency=1&id_currency=2
https://www.benchchem.com/product/b3120390/docs?utm_src=pdf-body#2-chloro-6-morpholinopyrimidine-4-carboxylic-acid-proper-disposal-procedures
https://acmec-e.net/
http://m.acmec-e.net/products/show33179029.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3120390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

» World Intellectual Property Organization (WIPO). (2000). WO 00/18738: Amide Derivatives
and Their Use in the Treatment of Diseases Mediated by Cytokines. Google Patents.
Retrieved March 5, 2026, from [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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